Cas no 54081-48-0 (Isoastilbin)

Isoastilbin structure

Product Name:Isoastilbin

CAS No:54081-48-0

MF:C₂₁H₂₂O₁₁

MW:450.392787456512

MDL:MFCD20274680

CID:837460

PubChem ID:9981176

Update Time:2025-04-19

Isoastilbin Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,3-[(6-deoxy-R-Lmannopyranosyl) oxy]-2-(3,4-dihydroxyphenyl)- 2,3-dihydro-5,7-dihydroxy-,(2R,3S)-
- (2R,3S)-2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-3,4-dihydro-2 H-chromen-3-yl 6-deoxy-α-L-mannopyranoside
- 4H-1-Benzopyran-4-one,3-[(6-deoxy-R-Lmannopyranosyl) oxy]-2-(3,4-dihydroxyphenyl)- 2,3-dihydro...
- Isoastilbin
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3-dihydrochromen-4-one
- 4H-1-Benzopyran-4-one,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-2-(3,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-,(2S,3R)-
- AC1L7URN
- AG-F-87132
- AGN-PC-00IYG9
- CTK4J9744
- NSC245342
- Neoisoastilbin
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3-dihydrochromen-4-one
- (2R,3S)-3-[(6-Deoxy-alpha-L-mannopyranosyl)oxy]-2-(3,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one; (2R,3S)-Astilbin
- Astilbin;Neoisoastilbin
- HMS3355O07
- BCP16044
- BCP16045
- 2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-3-(3,4,5-TRIHYDROXY
- 54081-48-0
- AKOS032962400
- DTXSID201019949
- CS-0024410
- HY-N4005
- (2R,3S)-2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3-dihydrochromen-4-one
- SCHEMBL23699012
- 54141-72-9
- NSC245342;NSC-245342;NSC 245342;Isoastilbin
- 2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-3-(3,4,5-TRIHYDROXY-6-METHYL-OXA N-2-YL)OXY-CHROMAN-4-ONE
- DB-216354
- B0005-190018
- DA-64520
- MS-28165
- [ "" ]
- MDL： MFCD20274680
- Inchi： 1S/C21H22O11/c1-7-15(26)17(28)18(29)21(30-7)32-20-16(27)14-12(25)5-9(22)6-13(14)31-19(20)8-2-3-10(23)11(24)4-8/h2-7,15,17-26,28-29H,1H3/t7-,15-,17+,18+,19+,20+,21-/m0/s1
- InChI Key： ZROGCCBNZBKLEL-OOHAXVOVSA-N
- SMILES： O1[C@@H](C)[C@@H]([C@H]([C@H]([C@@H]1O[C@@H]1C(C2C(=CC(=CC=2O[C@@H]1C1C=CC(=C(C=1)O)O)O)O)=O)O)O)O

Computed Properties

Exact Mass: 450.11621151 g/mol
Monoisotopic Mass: 450.11621151 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 32
Rotatable Bond Count: 3
Complexity: 676
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 7
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 450.4
XLogP3: 0.4
Topological Polar Surface Area: 186

Experimental Properties

Color/Form: Powder
PSA: 186.37000
LogP: 0.03810

Isoastilbin Pricemore >>

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